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‘ Compound of Interest

Compound Name: Hydroxybenzotriazole

Cat. No.: B1436442

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hydroxybenzotriazole, commonly known as HOBE, is a crucial additive in peptide synthesis and other areas of organic chemistry. Its monohydrate

Core Physicochemical Properties

The fundamental physicochemical characteristics of hydroxybenzotriazole monohydrate are summarized below, providing a baseline for its applicat

Chemical Structure and Identity

Hydroxybenzotriazole monohydrate consists of a benzotriazole ring system with a hydroxyl group attached to one of the nitrogen atoms, complexec

graph chemical structure {
layout=neato;
node [shape=plaintext];
edge [color="#202124"1;
compound [label=""];

// Benzene ring

N1 [pos="0,1!", label="N"];

N2 [pos="-0.87,0.5!", label="N"];
N3 [pos="-0.87,-0.5!", label="N"];
Cl [pos="0,-1!", label="C"];

C2 [pos="0.87,-0.5!", label="C"];

C3 [pos="0.87,0.5!", label="C"];

// Hydroxyl group
01 [pos="0,2!", label="0"];
H1 [pos="0.5,2.3!", label="H"];

// Water molecule

02 [pos="2.5,0!", label="0"1;

H2 [po0s="2.9,0.4!", label="H"];
H3 [pos="2.9,-0.4!", label="H"];
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// Bonds

N1 -- N2 [len=1.5];
N2 -- N3 [len=1.5];
N3 -- C1 [len=1.5];
Cl -- C2 [len=1.5];
C2 -- C3 [len=1.5];
C3 -- N1 [len=1.5];
N1 -- C3 [style=invis]; // for layout
Cl -- C2 -- C3;

N1 -- 01 [len=1.5];
01 -- Hl [len=1.0];

// Aromatic ring indication
node [shape=none, label=""];
Al [pos="-0.2,0!"1;
A2 [pos="0.2,0!"1;

// Water molecule bonds
02 -- H2 [len=1.0];
02 -- H3 [len=1.0];

// Dashed line for hydrate
N2 -- 02 [style=dashed, color="#5F6368"1;

// Labels

label = "Hydroxybenzotriazole Monohydrate";
labelloc = "b";

fontsize=12;

}

Caption: Mechanism of HOBt in carbodiimide-mediated peptide bond formation.

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of hydroxybenzotriazole monohydrate
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Solubility Determination (Shake-Flask Method)

This protocol outlines the equilibrium solubility determination using the shake-flask method.

Caption: Experimental workflow for solubility determination.

Methodology:
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Preparation: A series of vials containing a known volume of the desired solvent (e.g., water, ethanol, DMF)

Addition of Solute: An excess amount of hydroxybenzotriazole monohydrate is added to each vial to ensure th:

Equilibration: The vials are sealed and placed in a shaker bath maintained at a constant temperature. They ¢

Phase Separation: After equilibration, the undissolved solid is separated from the saturated solution by cer

Analysis: A known volume of the clear supernatant is carefully removed, diluted as necessary, and the concer

Calculation: The solubility is calculated from the measured concentration and expressed in appropriate unit:

pKa Determination (Potentiometric Titration)

This protocol describes the determination of the acid dissociation constant (pKa) by potentiometric titration
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Caption: Experimental workflow for pKa determination.

Methodology:

Solution Preparation: A precisely weighed amount of hydroxybenzotriazole monohydrate is dissolved in a suit:

Titration Setup: The solution is placed in a thermostated beaker with a magnetic stirrer. A calibrated pH el
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Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added incrementally from a burette

Data Acquisition: The pH of the solution is recorded after each addition of the titrant, allowing the syster

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.

pKa Determination: The equivalence point (the point of inflection of the curve) is determined. The volume o-

Thermal Analysis (DSC and TGA)

Differential Scanning Calorimetry (DSC):

Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of hydroxybenzotriazole monohydrat

Instrument Setup: The DSC instrument is purged with an inert gas (e.g., nitrogen). A temperature program is

Analysis: The sample and reference pans are heated according to the temperature program. The difference in |
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Data Interpretation: Endothermic peaks (e.g., melting, dehydration) and exothermic peaks (e.g., decompositic

Thermogravimetric Analysis (TGA):

Sample Preparation: An accurately weighed sample (typically 5-10 mg) of hydroxybenzotriazole monohydrate is

Instrument Setup: The TGA instrument is purged with an inert gas. A temperature program is set, typically w:

Analysis: The sample is heated, and its mass is continuously monitored and recorded as a function of temper:

Data Interpretation: The resulting TGA curve (mass vs. temperature) is analyzed to identify temperature ranc

Conclusion

This technical guide has provided a detailed overview of the essential physicochemical properties of hydroxyb:

» To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physicochemical Properties of Hydroxybenzotriazole Monohydrate].

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/lBulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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